Cas no 1261447-60-2 (Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate)

• Product Name: Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate
• CAS No: 1261447-60-2
• MF: C₁₆H₁₂F₄O₃
• MW: 328.258298873901
• CID: 4992224
• Update Time: 2025-07-22

Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate

• Inchi： 1S/C16H12F4O3/c1-2-22-15(21)14-11(7-5-8-12(14)17)10-6-3-4-9-13(10)23-16(18,19)20/h3-9H,2H2,1H3
• InChI Key： SSGNKSSXDAZHJB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)OCC)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 5
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate

Comprehensive Overview of Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261447-60-2)

Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261447-60-2) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its ethyl ester and trifluoromethoxy functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioavailability and metabolic stability, which are enhanced by the presence of fluorine atoms.

The molecular structure of Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate features a biphenyl backbone with a fluoro substitution at the 3-position and a trifluoromethoxy group at the 2'-position. This arrangement contributes to its lipophilicity and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

In the context of green chemistry, Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate is often discussed for its potential in sustainable synthesis. The incorporation of fluorine atoms is known to improve the efficacy and selectivity of bioactive molecules, reducing the need for high dosages and minimizing environmental impact. This aligns with the increasing focus on eco-friendly chemical processes and reduced carbon footprints in industrial applications.

From a market perspective, the demand for fluorinated compounds like Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate is driven by their versatility in pharmaceutical intermediates and specialty chemicals. The compound's CAS No. 1261447-60-2 is frequently searched in databases by chemists and procurement specialists, reflecting its commercial relevance. Additionally, its patent landscape reveals ongoing innovations, particularly in catalysis and regioselective functionalization.

Another area of interest is the compound's spectroscopic properties, which are critical for quality control and analytical validation. Techniques such as NMR and HPLC are commonly employed to characterize Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate, ensuring its purity and consistency in research settings. This underscores the importance of standardized protocols in chemical manufacturing and R&D.

Looking ahead, Ethyl 3-fluoro-2'-(trifluoromethoxy)biphenyl-2-carboxylate is poised to play a pivotal role in advancing precision medicine and agrochemical innovation. Its structural motifs are being explored in targeted drug delivery systems and crop protection formulations, addressing global challenges such as drug resistance and food security. As the scientific community continues to uncover its potential, this compound remains a key focus for cutting-edge research.